3-chloro-N-methoxy-N,2,2-trimethylpropanamide

• IUPAC Name: 3-chloro-N-methoxy-N,2,2-trimethylpropanamide
• InChI: InChI=1S/C7H14ClNO2/c1-7(2,5-8)6(10)9(3)11-4/h5H2,1-4H3
• InChI Key: DUBQFEJUSMOTTN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C(=O)N(C)OC
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol

Description

“3-chloro-N-methoxy-N,2,2-trimethylpropanamide” is a chemical compound. Based on its name, it contains a chloro group (Cl), a methoxy group (OCH3), and a trimethylpropanamide group (C5H10CON). The exact properties of this compound would depend on the arrangement of these groups in the molecule.

Molecular Structure Analysis

The molecular structure of “3-chloro-N-methoxy-N,2,2-trimethylpropanamide” would be determined by the arrangement of its atoms and the bonds between them. It would likely have a tetrahedral geometry around the carbon atoms, due to the four bonds that carbon typically forms. The exact structure would need to be confirmed using techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and stability. These properties are determined by the compound’s molecular structure and the intermolecular forces between its molecules. Without specific data, it’s not possible to provide an analysis of these properties for "3-chloro-N-methoxy-N,2,2-trimethylpropanamide".

Scientific Research Applications

Enantioselective Synthesis

Researchers have utilized derivatives similar to 3-chloro-N-methoxy-N,2,2-trimethylpropanamide in the enantioselective synthesis of complex organic compounds. For example, N-methoxy-N-methylamide derivatives derived from (S)-methylpyroglutamate have been prepared and used for the addition of Grignard reagents, leading to the synthesis of enantioselective piperidines, which are valuable in medicinal chemistry (Calvez, Chiaroni, & Langlois, 1998).

Antifungal Activity

In another study, novel substituted 3,3,3-trifluoro-2-methoxy-N-methyl-N,2-diphenylpropanamides, structurally related to 3-chloro-N-methoxy-N,2,2-trimethylpropanamide, were synthesized and showed moderate antifungal activity. This suggests potential applications in developing antifungal agents (Yang, Zhu, Cui, Li, Zhao, & Liu, 2017).

Novel Synthetic Methods

Researchers have also developed new synthetic methods involving N-methoxy-N-methylamides, which are structurally related to 3-chloro-N-methoxy-N,2,2-trimethylpropanamide. These methods facilitate the synthesis of various ketones through stable metal-chelated intermediates without side products, showcasing the versatility of these compounds in organic synthesis (Lee, 2007).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information, it’s not possible to predict the mechanism of action of "3-chloro-N-methoxy-N,2,2-trimethylpropanamide".

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and toxicity. This information is typically provided in a material safety data sheet (MSDS) for the compound. Without an MSDS or similar information, it’s not possible to provide a detailed analysis of the safety and hazards of "3-chloro-N-methoxy-N,2,2-trimethylpropanamide".

Future Directions

The future directions for research on a compound like “3-chloro-N-methoxy-N,2,2-trimethylpropanamide” would depend on its properties and potential applications. This could include further studies to determine its physical and chemical properties, investigations into its reactivity and potential uses, or research into its biological activity.